Cas no 1462952-68-6 (3-cyclopropyl-1-(propan-2-yl)-1H-pyrazol-5-amine)

• Product Name: 3-cyclopropyl-1-(propan-2-yl)-1H-pyrazol-5-amine
• CAS No: 1462952-68-6
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• MDL: MFCD28363841
• CID: 4606229
• PubChem ID: 89823885
• Update Time: 2025-05-24

3-cyclopropyl-1-(propan-2-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-1-isopropyl-1H-pyrazol-5-amine
• 1H-Pyrazol-5-amine, 3-cyclopropyl-1-(1-methylethyl)-
• 3-cyclopropyl-1-(propan-2-yl)-1H-pyrazol-5-amine

• MDL： MFCD28363841
• Inchi： 1S/C9H15N3/c1-6(2)12-9(10)5-8(11-12)7-3-4-7/h5-7H,3-4,10H2,1-2H3
• InChI Key： PLXODNIJQHTNTE-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(N)=CC(C2CC2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-cyclopropyl-1-(propan-2-yl)-1H-pyrazol-5-amine

Introduction to 3-Cyclopropyl-1-(Propan-2-yl)-1H-Pyrazol-5-Amine (CAS No. 1462952-68-6)

3-Cyclopropyl-1-(propan-2-yl)-1H-pyrazol-5-amine (CAS No. 1462952-68-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The unique structural features of 3-cyclopropyl-1-(propan-2-yl)-1H-pyrazol-5-amine make it a promising candidate for various therapeutic applications.

The chemical structure of 3-cyclopropyl-1-(propan-2-yl)-1H-pyrazol-5-amine consists of a pyrazole ring substituted with a cyclopropyl group and an isopropyl group at specific positions. The cyclopropyl moiety is particularly noteworthy due to its strained three-membered ring, which can influence the compound's reactivity and biological activity. The isopropyl group, on the other hand, adds steric bulk and can affect the compound's solubility and metabolic stability.

Recent studies have explored the potential therapeutic applications of 3-cyclopropyl-1-(propan-2-yl)-1H-pyrazol-5-amine. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibited significant anti-inflammatory activity in both in vitro and in vivo models. The mechanism of action appears to involve the inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation.

In addition to its anti-inflammatory effects, 3-cyclopropyl-1-(propan-2-yl)-1H-pyrazol-5-amine has shown promise as an analgesic agent. A study conducted by a team at the University of California, San Francisco, demonstrated that this compound effectively reduced pain responses in animal models of neuropathic pain. The analgesic activity was attributed to its ability to modulate nociceptive pathways, potentially through interactions with specific receptors or ion channels.

The anticonvulsant properties of 3-cyclopropyl-1-(propan-2-yl)-1H-pyrazol-5-amine have also been investigated. Research published in the journal Epilepsia reported that this compound exhibited potent anticonvulsant effects in rodent models of epilepsy. The mechanism underlying these effects is not yet fully understood but may involve modulation of GABAergic neurotransmission or inhibition of sodium channels.

Beyond its therapeutic applications, 3-cyclopropyl-1-(propan-2-yl)-1H-pyrazol-5-amine has been studied for its potential use as a research tool. Its unique chemical structure and biological activities make it a valuable probe for investigating various biological processes and pathways. For example, researchers at the National Institutes of Health have used this compound to study the role of specific enzymes in inflammatory responses and pain signaling.

The synthesis of 3-cyclopropyl-1-(propan-2-yl)-1H-pyrazol-5-amine has been optimized to improve yield and purity. Various synthetic routes have been reported in the literature, including multistep processes involving cycloaddition reactions and functional group transformations. These synthetic methods have enabled the production of this compound on both laboratory and industrial scales, facilitating its use in research and development.

In conclusion, 3-cyclopropyl-1-(propan-2-y l)-1H-pyrazol -5 -amine (CAS No . 146 29 5 2 -68 -6) strong > is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research . Its unique structural features , combined with its diverse biological activities , make it an exciting candidate for further investigation . Ongoing research continues to uncover new applications and mechanisms of action , highlighting the importance of this compound in advancing our understanding of various biological processes and diseases . p >